Quercetin 3,3'-bissulfate
Overview
Description
Quercetin 3,3'-bissulfate is a quercetin bissulfate having sulfo groups at positions 3 and 3'. It is a trihydroxyflavone and a quercetin bissulfate. It is a conjugate acid of a quercetin 3,3'-bissulfate(3-).
Scientific Research Applications
Hepatoprotective Effects
Quercetin, including its sulfated forms like quercetin 3,3'-bissulfate, demonstrates significant hepatoprotective effects. Studies have shown that sulfation of quercetin increases its hepatoprotective effects and absorption in animal models, suggesting potential as a chemopreventive agent for liver diseases (Cui et al., 2013).
Antioxidant and Anti-lipoperoxidant Activities
Research indicates that sulfated quercetin metabolites exhibit effective antioxidant and anti-lipoperoxidant activities. These metabolites, although generally less active than quercetin itself, remain potent antiradical and reducing agents, highlighting their significance in studies of food health benefits (Valentová et al., 2017).
Influence on Cell Uptake and Biological Effects
Sulfation modulates the cell uptake and biological effects of flavonoids like quercetin. Sulfated quercetin derivatives have been observed to have reduced antiradical activity compared to nonsulfated flavonoids and affect their cell uptake and biological activity in vitro, an important consideration in pharmacological research (Roubalová et al., 2015).
Metabolic and Chemical Studies
Sulfated quercetin derivatives are crucial for metabolic studies. The synthesis and characterization of various quercetin sulfates have provided insights into their biological activity and potential applications in evaluating food health benefits (Dueñas et al., 2012).
Improved Drug Delivery and Stability
Sulfated quercetin, such as quercetin 3,3'-bissulfate, has been explored in the context of drug delivery systems. Enhancing the stability, efficacy, and bioavailability of quercetin through various delivery systems, including lipid-based carriers and nanoparticles, is a key area of research (Wang et al., 2016).
Anticancer Potential
Sulfated quercetin derivatives are under investigation for their potential anticancer properties. Modifying the quercetin scaffold, including sulfation, is a research area focused on improving properties for clinical applications, such as increased solubility and bioavailability (Massi et al., 2017).
Applications in Nutritional and Pharmacological Studies
Quercetin and its derivatives, including sulfated forms, are being studied for their nutritional and pharmacological applications. These include their roles in antioxidant activities and cellular protection, which are crucial in the context of diseases like cancer and cardiovascular disorders (Yang et al., 2020).
properties
Product Name |
Quercetin 3,3'-bissulfate |
|---|---|
Molecular Formula |
C15H10O13S2 |
Molecular Weight |
462.4 g/mol |
IUPAC Name |
[5,7-dihydroxy-2-(4-hydroxy-3-sulfooxyphenyl)-4-oxochromen-3-yl] hydrogen sulfate |
InChI |
InChI=1S/C15H10O13S2/c16-7-4-9(18)12-11(5-7)26-14(15(13(12)19)28-30(23,24)25)6-1-2-8(17)10(3-6)27-29(20,21)22/h1-5,16-18H,(H,20,21,22)(H,23,24,25) |
InChI Key |
CVENNDDRCHLONB-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OS(=O)(=O)O)OS(=O)(=O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OS(=O)(=O)O)OS(=O)(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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